Cas no 1227269-02-4 (Methyl 5-amino-2,3-difluorobenzoate)

Methyl 5-amino-2,3-difluorobenzoate is a fluorinated benzoate ester derivative with a reactive amino group at the 5-position, making it a versatile intermediate in organic synthesis. Its difluorinated aromatic ring enhances electron-withdrawing properties, which can influence reactivity in coupling reactions or serve as a precursor for pharmaceuticals and agrochemicals. The methyl ester group offers stability while remaining amenable to hydrolysis or transesterification. This compound is particularly valuable in medicinal chemistry for constructing fluorinated heterocycles or bioactive molecules, where the fluorine atoms can improve metabolic stability and binding affinity. Its well-defined structure ensures consistent performance in synthetic applications.

Methyl 5-amino-2,3-difluorobenzoate structure

1227269-02-4 structure

Product Name:Methyl 5-amino-2,3-difluorobenzoate

CAS No:1227269-02-4

MF:C₈H₇F₂NO₂

MW:187.143489122391

MDL:MFCD16875975

CID:1090729

PubChem ID:63024358

Update Time:2025-05-27

Methyl 5-amino-2,3-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-amino-2,3-difluorobenzoate
- Z1079174704
- EN300-99468
- CS-0265596
- AKOS012323489
- DTXSID00734515
- Methyl5-amino-2,3-difluorobenzoate
- 1227269-02-4
- 5-Amino-2,3-difluorobenzoic acid methyl ester
- Benzoic acid, 5-amino-2,3-difluoro-, methyl ester
- MDL： MFCD16875975
- Inchi： 1S/C8H7F2NO2/c1-13-8(12)5-2-4(11)3-6(9)7(5)10/h2-3H,11H2,1H3
- InChI Key： CMYVFGDGDDRZQO-UHFFFAOYSA-N
- SMILES： FC1=C(C=C(C=C1C(=O)OC)N)F

Computed Properties

Exact Mass: 187.04448479g/mol
Monoisotopic Mass: 187.04448479g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 52.3Å²

Methyl 5-amino-2,3-difluorobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015008653-250mg	Methyl 5-amino-2,3-difluorobenzoate	1227269-02-4	97%	250mg	$504.00	2023-09-03
Alichem	A015008653-500mg	Methyl 5-amino-2,3-difluorobenzoate	1227269-02-4	97%	500mg	$831.30	2023-09-03
Alichem	A015008653-1g	Methyl 5-amino-2,3-difluorobenzoate	1227269-02-4	97%	1g	$1504.90	2023-09-03
TRC	M287378-10mg	Methyl 5-Amino-2,3-difluorobenzoate	1227269-02-4		10mg	$ 50.00	2022-06-04
TRC	M287378-50mg	Methyl 5-Amino-2,3-difluorobenzoate	1227269-02-4		50mg	$ 185.00	2022-06-04
TRC	M287378-100mg	Methyl 5-Amino-2,3-difluorobenzoate	1227269-02-4		100mg	$ 295.00	2022-06-04
Enamine	EN300-99468-0.05g	methyl 5-amino-2,3-difluorobenzoate	1227269-02-4	95%	0.05g	$174.0	2024-05-21
Enamine	EN300-99468-0.1g	methyl 5-amino-2,3-difluorobenzoate	1227269-02-4	95%	0.1g	$257.0	2024-05-21
Enamine	EN300-99468-0.25g	methyl 5-amino-2,3-difluorobenzoate	1227269-02-4	95%	0.25g	$367.0	2024-05-21
Enamine	EN300-99468-0.5g	methyl 5-amino-2,3-difluorobenzoate	1227269-02-4	95%	0.5g	$579.0	2024-05-21